Cas no 1260713-36-7 (3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 1260713-36-7
• MF: C₁₉H₁₃ClFN₃O₂
• MW: 369.776826620102
• CID: 5344715
• Update Time: 2025-07-02

3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-ethyl-6-fluoroquinolin-4(1H)-one
• 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoroquinolin-4(1H)-one
• 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoroquinolin-4-one
• 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C19H13ClFN3O2/c1-2-24-10-15(17(25)14-9-13(21)7-8-16(14)24)19-22-18(23-26-19)11-3-5-12(20)6-4-11/h3-10H,2H2,1H3
• InChI Key： XIKRTSHNZZSEHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C2C(C3C=C(C=CC=3N(C=2)CC)F)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 567
• XLogP3: 4.3
• Topological Polar Surface Area: 59.2

Additional information on 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 1260713-36-7)

The compound 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 1260713-36-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a 1,2,4-oxadiazole ring and a dihydroquinolin-4-one scaffold makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds like 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one has surged due to their versatility in medicinal chemistry. The presence of both fluorine and chlorine substituents enhances its bioactivity, a feature highly sought after in modern small-molecule drug design. This aligns with frequent search queries such as "fluorinated drug candidates 2024" and "chlorophenyl derivatives in pharmaceuticals," reflecting the compound's relevance to contemporary research.

The 1,2,4-oxadiazole moiety in this molecule is particularly noteworthy, as this five-membered heterocycle is known for its metabolic stability and ability to participate in hydrogen bonding—key properties for drug-target interactions. Computational studies of CAS 1260713-36-7 suggest favorable binding affinities to several enzymatic targets, making it a subject of molecular docking simulations, a technique frequently searched by computational chemists.

From a synthetic chemistry perspective, the preparation of 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one involves innovative cyclization strategies that are currently trending in organic chemistry forums. The incorporation of the 6-fluoro group requires specialized fluorination protocols, addressing common search terms like "selective fluorination methods." Its ethyl-substituted quinolone portion also contributes to improved lipophilicity, a hot topic in ADMET optimization discussions.

Analytical characterization of this compound presents interesting challenges that resonate with current analytical chemistry trends. The 4-chlorophenyl group generates distinctive NMR splitting patterns, while the oxadiazole-quinolone conjugation system creates unique UV-Vis absorption profiles—topics frequently explored in "advanced spectral interpretation" searches. Modern techniques like LC-MS/MS and high-resolution mass spectrometry are essential for its proper identification, meeting the growing demand for sophisticated analytical methodologies.

In material science applications, the rigid conjugated system of CAS 1260713-36-7 suggests potential use in organic electronics, particularly as an electron-transport material. This connects with increasing searches for "small molecule semiconductors" and "heterocyclic materials for OLEDs." The compound's thermal stability, inferred from its structural features, makes it interesting for high-performance material development, another trending research area.

The environmental fate of such specialized chemicals is another contemporary concern addressed by this molecule. Its fluorine content raises questions about biodegradation pathways—a subject of numerous "green chemistry" inquiries. Researchers are investigating whether the oxadiazole ring undergoes photolytic cleavage, responding to search trends about "photostability of heterocycles."

Patent literature reveals growing interest in 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one derivatives, particularly in applications related to crop protection and veterinary medicine. This corresponds with search engine data showing increased queries about "next-generation agrochemicals" and "veterinary pharmaceutical innovations." The compound's potential mode of action against fungal pathogens makes it relevant to discussions about antifungal resistance solutions.

From a regulatory standpoint, the presence of both halogen atoms and nitrogen heterocycles in CAS 1260713-36-7 necessitates careful consideration of current REACH compliance requirements, a frequently searched topic in chemical regulatory circles. Its environmental persistence parameters are being actively studied to address concerns reflected in searches like "PBT assessment of fluorinated compounds."

The commercial availability of 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one from specialty chemical suppliers has increased recently, responding to market demands captured in search terms such as "rare heterocycle suppliers" and "custom fluorinated building blocks." Pricing trends for such sophisticated intermediates reflect the growing appreciation for multi-functional heterocycles in drug discovery pipelines.

Future research directions for this compound likely include exploration of its structure-activity relationships through systematic derivatization—a concept frequently searched by medicinal chemists. The ethyl group at position 1 presents an opportunity for structure optimization, while the fluoro substituent at position 6 offers potential for isosteric replacement studies, both being hot topics in contemporary literature.